Cas no 904432-68-4 (6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one)

• Product Name: 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one
• CAS No: 904432-68-4
• MF: C₁₇H₁₃BrO₆S
• MW: 425.250523328781
• CID: 5442148
• Update Time: 2025-06-13

6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-8-methoxy-3-(4-methoxyphenyl)sulfonylchromen-2-one
• 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one

• Inchi： 1S/C17H13BrO6S/c1-22-12-3-5-13(6-4-12)25(20,21)15-8-10-7-11(18)9-14(23-2)16(10)24-17(15)19/h3-9H,1-2H3
• InChI Key： XHBBOKQRKPBPSP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2OC)C=C1S(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one

Comprehensive Overview of 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one (CAS No. 904432-68-4)

The compound 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one, identified by its CAS number 904432-68-4, is a highly specialized organic molecule with significant potential in pharmaceutical and material science research. This chromen-2-one derivative features a unique combination of functional groups, including a bromo substituent, methoxy groups, and a benzenesulfonyl moiety, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the scientific community has shown growing interest in sulfonylated coumarin derivatives, such as 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one, owing to their versatile biological activities. Coumarins, the parent scaffold of this compound, are well-known for their broad spectrum of pharmacological effects, including anticoagulant, antimicrobial, and anticancer properties. The introduction of a 4-methoxybenzenesulfonyl group at the 3-position and a bromo substituent at the 6-position enhances the molecule's ability to interact with biological targets, making it a promising candidate for further investigation.

The synthesis of CAS 904432-68-4 typically involves multi-step organic reactions, starting from commercially available coumarin precursors. Key steps often include electrophilic aromatic bromination to introduce the bromo group, followed by O-methylation to install the methoxy functionalities. The sulfonylation reaction, which attaches the 4-methoxybenzenesulfonyl moiety, is particularly crucial for achieving the desired biological activity. Advanced purification techniques, such as column chromatography and recrystallization, are employed to obtain the final product in high purity, as required for research applications.

From a structural perspective, 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one exhibits interesting features that make it valuable for structure-activity relationship (SAR) studies. The bromo atom at position 6 serves as an excellent handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing medicinal chemists to explore diverse analogs. Meanwhile, the methoxybenzenesulfonyl group at position 3 can influence the compound's solubility, bioavailability, and target binding affinity, making it a critical element in drug design.

Current research trends highlight the potential of 904432-68-4 in addressing pressing medical challenges, such as drug-resistant infections and chronic inflammatory diseases. Scientists are particularly interested in its mechanism of action, with preliminary studies suggesting it may modulate key signaling pathways involved in inflammation and cell proliferation. Additionally, its fluorescence properties, common to many coumarin derivatives, open possibilities for its use as a molecular probe in biochemical assays and imaging studies.

For researchers working with CAS 904432-68-4, proper handling and storage are essential to maintain the compound's stability. It should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize and verify the purity of this compound before use in biological assays or further chemical transformations.

The growing demand for specialty chemicals in pharmaceutical research has increased interest in compounds like 6-bromo-8-methoxy-3-(4-methoxybenzenesulfonyl)-2H-chromen-2-one. Suppliers and contract research organizations now offer custom synthesis services for this molecule, catering to the needs of academic and industrial researchers. When sourcing this compound, it's important to verify the supplier's certificate of analysis (CoA) to ensure quality and consistency between batches.

Future directions for research on 904432-68-4 may include exploring its structure-activity relationships through systematic modification of its functional groups, investigating its potential as a lead compound for specific disease targets, or developing more efficient synthetic routes to improve accessibility for the research community. As with any promising chemical entity, thorough pharmacological evaluation and toxicological assessment will be necessary to fully understand its therapeutic potential and safety profile.